Cas no 692749-93-2 (4-Bromo-5-(1-Pyrrolidinyl)-3(2h)-Pyridazinone)

• Product Name: 4-Bromo-5-(1-Pyrrolidinyl)-3(2h)-Pyridazinone
• CAS No: 692749-93-2
• MF: C₈H₁₀BrN₃O
• MW: 244.088500499725
• MDL: MFCD03617663
• CID: 1087491
• PubChem ID: 716351
• Update Time: 2025-05-20

4-Bromo-5-(1-Pyrrolidinyl)-3(2h)-Pyridazinone Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(pyrrolidin-1-yl)pyridazin-3(2H)-one
• 5-bromo-4-pyrrolidin-1-yl-1H-pyridazin-6-one
• 4-bromo-5-(1-pyrrolidinyl)-3(2H)-pyridazinone(SALTDATA: FREE)
• HMS1745E08
• 5T-1482
• MFCD03617663
• AKOS001108209
• Z99601766
• DTXSID50352001
• 4-bromo-5-(1-pyrrolidinyl)-3(2H)-pyridazinone
• 4-bromo-5-pyrrolidin-1-ylpyridazin-3(2H)-one
• 4-bromo-5-(pyrrolidin-1-yl)-2,3-dihydropyridazin-3-one
• 692749-93-2
• 4-BROMO-5-(PYRROLIDIN-1-YL)-2H-PYRIDAZIN-3-ONE
• STL572692
• DB-367531
• 4-Bromo-5-(1-Pyrrolidinyl)-3(2h)-Pyridazinone

• MDL： MFCD03617663
• Inchi： 1S/C8H10BrN3O/c9-7-6(5-10-11-8(7)13)12-3-1-2-4-12/h5H,1-4H2,(H,11,13)
• InChI Key： VQDGSEAYARKYIA-UHFFFAOYSA-N
• SMILES： BrC1C(NN=CC=1N1CCCC1)=O

Computed Properties

• Exact Mass: 243.00072g/mol
• Monoisotopic Mass: 243.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.8±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.714
• Vapor Pressure: Not available

4-Bromo-5-(1-Pyrrolidinyl)-3(2h)-Pyridazinone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-Bromo-5-(1-Pyrrolidinyl)-3(2h)-Pyridazinone

4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone (CAS No. 692749-93-2): A Comprehensive Overview

4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone (CAS No. 692749-93-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridazinone derivative exhibits unique structural features, making it a valuable intermediate in organic synthesis and drug discovery. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of 4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone in various therapeutic applications.

The molecular structure of 4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone combines a pyridazinone core with a bromo substituent at the 4-position and a pyrrolidinyl group at the 5-position. This arrangement contributes to its distinct chemical reactivity and biological activity. Recent studies have highlighted its role as a key building block in the synthesis of pyridazinone-based pharmaceuticals, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's CAS number 692749-93-2 serves as a unique identifier in chemical databases and regulatory documentation.

In the context of current research trends, 4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone has emerged as a compound of interest for its potential applications in central nervous system (CNS) drug development. The pyrrolidinyl moiety, commonly found in neuroactive compounds, combined with the pyridazinone scaffold, makes this molecule particularly relevant for addressing modern challenges in neurological disorders. Researchers are investigating its derivatives for possible activity against neurodegenerative conditions, aligning with the growing focus on brain health therapeutics in the pharmaceutical industry.

The synthetic versatility of 4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone (CAS 692749-93-2) allows for numerous modifications, making it a valuable tool in medicinal chemistry optimization. Its bromine atom serves as an excellent handle for further functionalization through cross-coupling reactions, while the pyrrolidinyl group offers opportunities for structural diversification. This adaptability has positioned the compound as a promising candidate for fragment-based drug design approaches, which are gaining popularity in modern drug discovery programs.

From a commercial perspective, the demand for 4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone has been steadily increasing, particularly among contract research organizations (CROs) and academic laboratories focused on heterocyclic chemistry. Suppliers typically offer this compound with high purity levels (>95%) to meet the stringent requirements of pharmaceutical research. The CAS registry number 692749-93-2 ensures accurate identification and quality control throughout the supply chain, addressing common concerns about compound authenticity in chemical procurement.

Recent advancements in green chemistry have also impacted the synthesis and application of 4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone. Researchers are developing more sustainable routes to this compound, minimizing hazardous byproducts and improving atom economy. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and the principles of green chemistry, making this compound relevant to current discussions about sustainable drug development.

The physicochemical properties of 4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone (CAS 692749-93-2) contribute to its utility in various research applications. Its moderate solubility in organic solvents and specific hydrogen bonding capacity make it suitable for diverse reaction conditions. These characteristics, combined with its molecular weight and lipophilicity parameters, position it favorably for drug-like property optimization, a critical consideration in contemporary pharmaceutical research.

In analytical chemistry, 4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone presents interesting challenges and opportunities for method development. The compound's distinct UV-Vis absorption profile and mass spectral characteristics facilitate its identification and quantification in complex matrices. These analytical features are particularly valuable for researchers working on metabolism studies and ADME profiling of new chemical entities, addressing common questions in preclinical drug development.

The patent landscape surrounding pyridazinone derivatives has seen increased activity in recent years, with 4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone featuring in several applications. Intellectual property analyses reveal growing interest in this chemical space, particularly for CNS-targeted therapies and anti-inflammatory applications. This trend reflects broader movements in pharmaceutical research toward addressing unmet medical needs in neurology and immunology.

Quality control standards for 4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone (CAS 692749-93-2) have become increasingly rigorous, with suppliers implementing advanced analytical techniques to ensure compound purity and stability. These measures address the research community's need for reliable, well-characterized building blocks in drug discovery. The implementation of quality by design (QbD) principles in the production of this compound demonstrates the evolving standards in fine chemical manufacturing.

Looking forward, 4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone is poised to maintain its relevance in chemical research. Its unique structural features and synthetic versatility align well with current trends in fragment-based drug discovery and privileged structure exploration. As the scientific community continues to explore new therapeutic avenues, this compound will likely play a significant role in the development of novel bioactive molecules targeting various disease pathways.

For researchers seeking detailed technical information about 4-Bromo-5-(1-Pyrrolidinyl)-3(2H)-Pyridazinone (CAS 692749-93-2), comprehensive characterization data including NMR spectra, HPLC chromatograms, and mass spectral data are typically available from reputable suppliers. These resources support the growing demand for transparent chemical data in research publications and regulatory submissions, reflecting broader movements toward data integrity in scientific research.